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Compound of Interest

Compound Name: 6,6'-Dithiodinicotinic acid

Cat. No.: B103229

Solubility and Stability of 6,6'-Dithiodinicotinic
Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 6,6'-
Dithiodinicotinic acid (CAS 15658-35-2), a symmetrical disulfide also known as
carboxypyridine disulfide (CPDS). Understanding these properties is critical for its application
as a thiol-blocking agent and in the development of drug delivery systems.

Physicochemical Properties

6,6'-Dithiodinicotinic acid is a solid at room temperature with a molecular weight of 308.33
g/mol .[1][2] Its structure features two pyridine rings linked by a disulfide bond, with a carboxylic
acid group on each ring. This structure dictates its solubility and stability characteristics.

Solubility Profile

The solubility of 6,6'-Dithiodinicotinic acid is a key consideration for its use in various
experimental and formulation settings.

Organic Solvents
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The compound exhibits good solubility in dimethyl sulfoxide (DMSO). With the aid of
ultrasonication and warming to 60°C, a concentration of 125 mg/mL (405.40 mM) in DMSO can
be achieved.[3] It is important to use newly opened, anhydrous DMSO as the compound's
solubility can be significantly impacted by the presence of water.[3]

Aqueous and Formulation Vehicles

Aqueous solubility is more limited. For in vivo studies, various solvent systems have been
employed to achieve usable concentrations, often resulting in suspensions or clear solutions
depending on the co-solvents used.

Table 1: Solubility of 6,6'-Dithiodinicotinic Acid in Different Solvent Systems][3]

Concentration Concentration )
Solvent System Solution Type
(mg/mL) (mM)

10% DMSO, 40%
PEG300, 5% Tween- 2.08 6.75 Suspended Solution
80, 45% Saline

10% DMSO, 90%
(20% SBE-B-CD in 2.08 6.75 Suspended Solution

Saline)

10% DMSO, 90%
Corn Ol

>2.08 >6.75 Clear Solution

Note: These formulations are intended for preclinical research and require sonication for
preparation.

While specific quantitative data on the solubility of 6,6'-Dithiodinicotinic acid in common
laboratory buffers such as phosphate, citrate, or TRIS at various pH values is not readily
available in the public domain, the presence of two carboxylic acid groups suggests that its
solubility in aqueous media will be pH-dependent. Generally, the solubility of compounds with
acidic functional groups increases at pH values above their pKa. The pH of the solution can
significantly influence the crystallization and solid form of related hydroxynicotinic acids.[4]
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Stability Characteristics

The stability of 6,6'-Dithiodinicotinic acid is influenced by several factors, including solvent,
temperature, pH, and the presence of reducing agents.

Storage Conditions

For long-term storage, stock solutions of 6,6'-Dithiodinicotinic acid in an appropriate solvent
should be stored under nitrogen. The recommended storage temperatures and durations are:

e -80°C for up to 6 months[3]
e -20°C for up to 1 month[3]

Repeated freeze-thaw cycles should be avoided to prevent degradation.[3]

Chemical Stability

The key functional group governing the stability of 6,6'-Dithiodinicotinic acid is the disulfide
bond.

» Reductive Cleavage: The disulfide bond is susceptible to reduction, which leads to the
cleavage of the molecule into two molecules of 6-mercaptonicotinic acid.[5] This reaction is a
key aspect of its function as a thiol-blocking agent, where it reacts with sulfhydryl groups in a
thiol-disulfide exchange reaction.[5]

o pH-Dependent Stability: While specific studies on the pH-dependent degradation kinetics of
6,6'-Dithiodinicotinic acid in various buffers are limited, the stability of related nicotinic acid
derivatives is known to be influenced by pH.[6] Both acidic and basic conditions can
potentially lead to hydrolysis, although the disulfide bond is generally more susceptible to
cleavage under reducing conditions.

» Oxidative and Photolytic Stability: The pyridine ring and the disulfide bond can be susceptible
to oxidation.[6] While specific data for 6,6'-Dithiodinicotinic acid is not available, a related
compound, 6-chloronicotinic acid, was found to be stable under photolytic conditions but
degraded in the presence of a photocatalyst.[7] Another related compound, 6-
Morpholinonicotinaldehyde, is known to be susceptible to photolytic degradation.[6]
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Experimental Protocols

The following sections provide generalized protocols for determining the solubility and stability
of 6,6'-Dithiodinicotinic acid. These should be adapted based on specific experimental

needs.

Aqueous Solubility Determination

This protocol is based on the shake-flask method, a standard approach for determining

agueous solubility.[8]
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Solution Preparation

Grepare stock solution of 6,6'-Dithiodinicotinic acicD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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